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Compound of Interest

Compound Name: Pirimicarb

Cat. No.: B1678450 Get Quote

Introduction

Pirimicarb is a selective carbamate insecticide widely used in agriculture to control aphid

infestations on a variety of crops, including numerous vegetables. Its extensive use

necessitates robust and efficient analytical methods to monitor its residues in food products to

ensure consumer safety and compliance with regulatory limits. The QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method has emerged as a leading sample preparation

technique for the multi-residue analysis of pesticides in food matrices.[1][2][3][4] This

application note provides a detailed protocol for the extraction and quantification of Pirimicarb
in various vegetable samples using the QuEChERS methodology coupled with Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary
The QuEChERS method provides excellent recovery and reproducibility for the analysis of

Pirimicarb across a range of vegetable matrices. The following table summarizes typical

performance data for the method.
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Vegetable
Matrix

Spiking Level
(ng/g)

Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Analytical
Method

Tomato 50 83.84 - 119.73 <20.54 GC-MS

Cucumber 50 80.6 - 112.3 <20 GC-MS

Lettuce 50 68 - 102 10.5 GC/MS

Sweet Pepper 10 70 - 120 N/A LC-MS/MS

Mixed Fruits &

Vegetables
10 94.5 4.87 LC-MS/MS

Mixed Fruits &

Vegetables
50 92.7 7.45 LC-MS/MS

N/A: Not available in the cited literature.

Experimental Protocols
This protocol is based on the AOAC Official Method 2007.01.

1. Sample Preparation and Homogenization

1.1. Weigh a representative portion of the vegetable sample. 1.2. Chop or dice the sample into

small pieces. 1.3. Homogenize the sample using a high-speed blender until a uniform puree is

obtained. For low-moisture vegetables, the addition of a small amount of purified water may be

necessary to achieve a consistent homogenate. 1.4. Weigh 15 g of the homogenized sample

into a 50 mL centrifuge tube.

2. Extraction

2.1. Add 15 mL of acetonitrile to the 50 mL centrifuge tube containing the sample. 2.2. Cap the

tube and shake vigorously for 1 minute. 2.3. Add the contents of a QuEChERS AOAC

extraction salt packet (6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate) to the
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tube.[5] 2.4. Immediately cap the tube and shake vigorously for 1 minute. 2.5. Centrifuge the

tube at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

The choice of d-SPE sorbent depends on the type of vegetable matrix.

For general vegetables (e.g., cucumber, tomato): 3.1. Transfer a 1 mL aliquot of the upper

acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate

and 50 mg of Primary Secondary Amine (PSA).

For vegetables with high chlorophyll content (e.g., lettuce, spinach): 3.1. Transfer a 1 mL

aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous

magnesium sulfate, 50 mg of PSA, and 7.5 mg of Graphitized Carbon Black (GCB).

For vegetables with high fat content: 3.1. Transfer a 1 mL aliquot of the upper acetonitrile

layer to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of

PSA, and 50 mg of C18.

3.2. Cap the d-SPE tube and shake vigorously for 30 seconds. 3.3. Centrifuge the tube at a

high speed for 5 minutes. 3.4. The supernatant is the final extract.

4. LC-MS/MS Analysis

4.1. Transfer an aliquot of the final extract into an autosampler vial. 4.2. Dilute the extract with

an appropriate mobile phase, if necessary. 4.3. Inject the sample into the LC-MS/MS system.

LC-MS/MS Parameters for Pirimicarb Analysis:
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Parameter Setting

LC Column C18 reverse-phase column

Mobile Phase
Gradient of water with 0.1% formic acid and

methanol or acetonitrile

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (m/z) 239.2

Product Ions (m/z) 72.1, 182.2[6]

Collision Energy Optimized for the specific instrument

Interface Temperature 150 °C[7]

Desolvation Line Temp. 150 °C[7]

Heat Block Temperature 300 °C[7]

Column Oven Temp. 50 °C[7]

Experimental Workflow Diagram

1. Sample Homogenization
(15g of vegetable sample)

2. Extraction
(Add 15 mL Acetonitrile,

shake for 1 min)

3. Add QuEChERS Salts
(6g MgSO4, 1.5g NaOAc)

4. Centrifugation
(≥3000 rcf for 5 min) 5. Collect Supernatant 6. d-SPE Cleanup

(Add to appropriate d-SPE tube) 7. Centrifugation 8. Final Extract 9. LC-MS/MS Analysis 10. Data Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for Pirimicarb extraction from vegetables.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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